![molecular formula C13H21NO4 B6174420 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate CAS No. 1470069-80-7](/img/no-structure.png)
1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate” is a chemical compound with the molecular formula C11H17NO4 . It has a molecular weight of 227.26 . The compound is typically stored at room temperature and is available in a liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H17NO4/c1-11(2,3)16-10(14)12-7-5-6-8(12)9(13)15-4/h5-6,8H,7H2,1-4H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound has a molecular weight of 227.26 . It is a liquid at room temperature .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate' involves the condensation of ethyl acetoacetate with tert-butyl acetoacetate, followed by cyclization with methylamine and subsequent esterification with diethyl oxalate.", "Starting Materials": [ "Ethyl acetoacetate", "Tert-butyl acetoacetate", "Methylamine", "Diethyl oxalate" ], "Reaction": [ "Step 1: Ethyl acetoacetate and tert-butyl acetoacetate are condensed in the presence of a base such as sodium ethoxide to form the beta-keto ester intermediate.", "Step 2: Methylamine is added to the reaction mixture and the beta-keto ester undergoes cyclization to form the pyrrole ring.", "Step 3: The resulting pyrrole intermediate is then esterified with diethyl oxalate in the presence of a catalyst such as p-toluenesulfonic acid to form the final product, 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate." ] } | |
CAS RN |
1470069-80-7 |
Molecular Formula |
C13H21NO4 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.